![molecular formula C18H16O7S B2713761 (2Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate CAS No. 858767-81-4](/img/structure/B2713761.png)
(2Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
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Description
(2Z)-2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is a useful research compound. Its molecular formula is C18H16O7S and its molecular weight is 376.38. The purity is usually 95%.
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Scientific Research Applications
Synthesis of trans-1,2-Disubstituted Epoxides
A study explored the synthesis of trans-1,2-disubstituted epoxides using a semi-stabilized sulfonium ylide. This process involves reacting substituted benzaldehydes with 4-nitrobenzylidenedimethylsulfurane, which could include compounds similar to the one (Tewari, Awasthi, & Chaturvedi, 1980).
Carbonic Anhydrase Inhibition
Research in 2014 highlighted the carbonic anhydrase inhibitory properties of various sulfonamide derivatives, including those derived from indanes and tetralines. Such compounds have shown potent inhibitory effects against human carbonic anhydrase isozymes (Akbaba et al., 2014).
Synthesis of Benzoxazole-3-Methane Sulfonate Derivatives
A 2007 study described a new process for preparing 1,2-benzisoxazole-3-methanesulfonates and 4-oximino-2,3-dihydrobenzoxathiin-2,2-dioxides (sultone oximes), which are crucial intermediates in the preparation of anti-convulsant drugs like zonisamide (Arava, Siripalli, Nadkarni, & Chinnapillai, 2007).
Microbial Metabolism of Methanesulfonic Acid
The microbial metabolism of methanesulfonic acid, which is structurally related to the compound , has been researched for its role in the biogeochemical cycling of sulfur. It is used by aerobic bacteria as a source for growth but not by anaerobes (Kelly & Murrell, 1999).
Catalysis in Organic Synthesis
Methanesulfonic acid, a related compound, has been used as a catalyst in the synthesis of various organic compounds. For example, a 2008 study described its use in the one-pot synthesis of 2-substituted benzoxazoles (Kumar, Rudrawar, & Chakraborti, 2008).
Properties
IUPAC Name |
[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] methanesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16O7S/c1-22-14-7-4-11(8-16(14)23-2)9-17-18(19)13-6-5-12(10-15(13)24-17)25-26(3,20)21/h4-10H,1-3H3/b17-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGPWNSUYZZPKDT-MFOYZWKCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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